Cas no 1598-80-7 (Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1))
1598-80-7 structure
Product Name:Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
CAS No:1598-80-7
MF:C5H12ClF2N
MW:159.60528755188
CID:212514
PubChem ID:24188585
Update Time:2025-04-19
Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
- 2-fluoro-N-(2-fluoroethyl)-N-methylethanamine,hydrochloride
- NSC77711
- NSC-77711
- 2-Fluoro-N-(2-fluoroethyl)-N-methylethan-1-amine--hydrogen chloride (1/1)
- DTXSID80637494
- 1598-80-7
-
- Inchi: 1S/C5H11F2N.ClH/c1-8(4-2-6)5-3-7;/h2-5H2,1H3;1H
- InChI Key: IQFGAGZPEXZVHV-UHFFFAOYSA-N
- SMILES: Cl.FCCN(C)CCF
Computed Properties
- Exact Mass: 123.08603
- Monoisotopic Mass: 159.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
- LogP: 1.65920
Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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